Cas no 62702-60-7 (2-Thiophenecarboxaldehyde, 5-(hexadecylthio)-)

• Product Name: 2-Thiophenecarboxaldehyde, 5-(hexadecylthio)-
• CAS No: 62702-60-7
• MF: C₂₁H₃₆OS₂
• MW: 368.639944076538
• CID: 434697
• PubChem ID: 71383674
• Update Time: 2025-04-19

2-Thiophenecarboxaldehyde, 5-(hexadecylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 5-(hexadecylthio)-
• 5-hexadecylsulfanylthiophene-2-carbaldehyde
• 5-(HEXADECYLSULFANYL)THIOPHENE-2-CARBALDEHYDE
• DTXSID80805974
• 62702-60-7

• Inchi： 1S/C21H36OS2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18-23-21-17-16-20(19-22)24-21/h16-17,19H,2-15,18H2,1H3
• InChI Key： WXHANIZJOCTICM-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C=O)S1)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 368.22098
• Monoisotopic Mass: 368.22075811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 17
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• PSA: 17.07